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Compound of Interest

Compound Name: 19-Noretiocholanolone

Cat. No.: B1255105 Get Quote

Essential Safety and Handling Guide for 19-
Noretiocholanolone
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 19-
Noretiocholanolone. As a trusted partner in laboratory safety, we aim to deliver value beyond

the product itself by equipping you with the necessary knowledge to maintain a safe research

environment.

Disclaimer: This document is intended as a safety guide and does not replace a formal risk

assessment, which should be conducted by the user for their specific laboratory conditions and

procedures.

Hazard Identification and Chemical Properties
19-Noretiocholanolone is a metabolite of the anabolic androgenic steroid nandrolone.[1][2][3]

Crucially, it is classified as a suspected carcinogen (H351) and is suspected of damaging

fertility or the unborn child (H360FD).[1] Due to these significant health risks, stringent safety

protocols must be followed at all times.
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Property Value Source

Molecular Formula C₁₈H₂₈O₂ [1]

Molecular Weight 276.4 g/mol [1]

Appearance Solid [1]

Solubility
Soluble in acetonitrile, ethanol,

and methanol.

Storage
Store at -20°C for long-term

stability.

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory when handling 19-Noretiocholanolone to

prevent inhalation, skin contact, and ingestion.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://journals.assaf.org.za/index.php/sajsm/article/download/217/155
https://journals.assaf.org.za/index.php/sajsm/article/download/217/155
https://journals.assaf.org.za/index.php/sajsm/article/download/217/155
https://www.benchchem.com/product/b1255105?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1255105?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Specification Rationale

Hand Protection
Double gloving with nitrile

gloves.

Provides a primary and

secondary barrier against skin

absorption of this carcinogenic

and reprotoxic compound.

Eye Protection Chemical safety goggles.

Protects eyes from potential

splashes of solutions

containing 19-

Noretiocholanolone.

Body Protection Fully fastened laboratory coat.
Prevents contamination of

personal clothing.

Respiratory Protection

A NIOSH-approved respirator

(e.g., N95) may be required

depending on the procedure

and risk assessment,

especially when handling the

powder outside of a certified

chemical fume hood.

Minimizes the risk of inhaling

aerosolized powder.

Operational Plan: Step-by-Step Handling
Procedures
All handling of 19-Noretiocholanolone, particularly the solid form, must be conducted within a

certified chemical fume hood to minimize exposure.

Weighing and Preparation of Stock Solutions
Objective: To accurately weigh the solid compound and dissolve it in a suitable solvent while

minimizing exposure.

Materials:

19-Noretiocholanolone (solid)
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Appropriate solvent (e.g., ethanol, methanol, acetonitrile)

Analytical balance

Spatula

Weighing paper or boat

Volumetric flask with a stopper

Pipettes and pipette tips

Vortex mixer (optional)

Procedure:

Preparation: Don all required PPE (double nitrile gloves, lab coat, safety goggles). Ensure

the chemical fume hood is functioning correctly.

Tare Weighing: Place a clean, empty vial or container on the analytical balance and tare it.

Transfer to Fume Hood: Move the tared container into the chemical fume hood.

Weighing: Carefully add the desired amount of 19-Noretiocholanolone powder to the

container using a clean spatula.

Sealing: Securely close the container inside the fume hood.

Re-weighing: Remove the sealed container from the fume hood and place it back on the

analytical balance to record the precise weight.

Dissolving: Return the sealed container to the fume hood. Add the appropriate volume of

solvent to the container.

Mixing: Cap the container and mix gently by inversion or using a vortex mixer until the solid

is completely dissolved.
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Labeling: Clearly label the stock solution with the compound name, concentration, solvent,

date of preparation, and appropriate hazard symbols (carcinogen, reproductive hazard).

Storage: Store the stock solution in a clearly labeled, sealed container at -20°C.

Experimental Use
Objective: To safely handle solutions of 19-Noretiocholanolone during experimental

procedures.

Procedure:

Work Area: Conduct all experiments involving 19-Noretiocholanolone solutions in a

designated area, preferably within a chemical fume hood.

Aliquoting: When preparing dilutions or aliquots, use appropriate pipettes with disposable

tips.

Avoid Aerosols: Perform all liquid transfers carefully to avoid the generation of aerosols.

Incubation: If experiments require incubation, ensure that containers are securely sealed to

prevent evaporation and contamination of the incubator.

Disposal Plan
All waste contaminated with 19-Noretiocholanolone must be treated as hazardous chemical

waste.

Waste Segregation and Collection
Solid Waste: All disposable items that have come into contact with 19-Noretiocholanolone
(e.g., gloves, weighing paper, pipette tips, contaminated paper towels) must be collected in a

dedicated, clearly labeled hazardous waste container. The label should indicate

"Carcinogenic Waste" and list the chemical name.

Liquid Waste: Unused solutions and solvent washes should be collected in a separate,

sealed, and clearly labeled hazardous waste container. The label should indicate "Hazardous
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Liquid Waste," list the chemical name and solvent, and include the appropriate hazard

symbols.

Decontamination
Work Surfaces: After each use, decontaminate the work area within the fume hood by wiping

it down with a suitable solvent (e.g., 70% ethanol), followed by a mild detergent solution. All

cleaning materials must be disposed of as solid hazardous waste.

Glassware and Equipment: Reusable glassware and equipment should be decontaminated

by rinsing with a suitable solvent, followed by washing with a laboratory detergent. The initial

solvent rinse must be collected as hazardous liquid waste.

Final Disposal
All hazardous waste must be disposed of through your institution's Environmental Health and

Safety (EHS) office or a licensed hazardous waste disposal company. Never dispose of 19-
Noretiocholanolone waste down the drain or in the regular trash.

Emergency Procedures
Spill:

Evacuate: If a significant spill occurs, evacuate the immediate area and alert others.

Isolate: Prevent the spread of the spill by using absorbent materials from a chemical spill kit.

PPE: Do not attempt to clean up a large spill without appropriate respiratory protection and

chemical-resistant outerwear.

Cleanup: For small spills, and only if you are trained to do so, use a chemical spill kit to

absorb the material. All cleanup materials must be disposed of as carcinogenic waste.

Report: Report all spills to your laboratory supervisor and EHS office.

Personnel Exposure:
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Skin Contact: Immediately wash the affected area with copious amounts of soap and water

for at least 15 minutes. Remove contaminated clothing. Seek medical attention.

Eye Contact: Immediately flush the eyes with a gentle stream of water for at least 15

minutes, holding the eyelids open. Seek immediate medical attention.

Inhalation: Move to fresh air immediately. Seek medical attention.

Ingestion: Do NOT induce vomiting. Seek immediate medical attention.

Mandatory Visualizations
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Workflow for Safe Handling and Disposal of 19-Noretiocholanolone

Preparation

Handling (in Fume Hood)
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Don Appropriate PPE
(Double Gloves, Lab Coat, Goggles)

Verify Fume Hood Functionality

Weigh Solid Compound

Dissolve in Solvent

Perform Experiment

Collect Solid Waste
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Collect Liquid Waste
(Solutions, Rinses) Decontaminate Surfaces & Equipment
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Caption: Workflow for the safe handling and disposal of 19-Noretiocholanolone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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